Cas no 14066-79-6 (Pregna-1,4-diene-3,11,20-trione,21-(acetyloxy)-6-chloro-17-hydroxy-, (6a)- (9CI))
14066-79-6 structure
Product Name:Pregna-1,4-diene-3,11,20-trione,21-(acetyloxy)-6-chloro-17-hydroxy-, (6a)- (9CI)
CAS No:14066-79-6
MF:C23H27ClO6
MW:434.909886598587
CID:153479
PubChem ID:235970
Update Time:2025-04-19
Pregna-1,4-diene-3,11,20-trione,21-(acetyloxy)-6-chloro-17-hydroxy-, (6a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregna-1,4-diene-3,11,20-trione,21-(acetyloxy)-6-chloro-17-hydroxy-, (6a)- (9CI)
- chloroprednisone 21-acetate
- (6alpha)-6-chloro-17-hydroxy-3,11,20-trioxopregna-1,4-dien-21-yl acetate
- 6alpha-Chloro-17,21-dihydroxypregna-1,4-diene-3,11,20-trione 21-acetate
- 6-chloro-17-hydroxy-3,11,20-trioxopregna-1,4-dien-21-yl acetate
- Chloroprednisone acetate
- UNII-Z243A6BHCS
- 21-Acetyloxy-6α-chloro-17-hydroxypregna-1,4-diene-3,11,20-trione
- SCHEMBL82173
- Z243A6BHCS
- 6.alpha.-Chloroprednisone acetate
- CHEMBL2107595
- 14066-79-6
- NS00052217
- CHLOROPREDNISONE 21-ACETATE [MI]
- [2-[(6S,8S,9S,10R,13S,14S,17R)-6-chloro-17-hydroxy-10,13-dimethyl-3,11-dioxo-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
- AKOS030524314
- Q27294890
- EINECS 237-919-3
- NSC37912
- Topilan
- Pregna-1,11,20-trione, 21-(acetyloxy)-6-chloro-17-hydroxy-, (6.alpha.)-
- Pregna-1,11,20-trione, 6.alpha.-chloro-17,21-dihydroxy-, 21-acetate
- Adremycine
- NSC-37912
- NSC 37912
- DTXSID601043077
- 6.ALPHA.-CHLORO-17,21-DIHYDROXYPREGNA-1,4-DIENE-3,11,20-TRIONE 21-ACETATE
- component of Adremycine
- CHLOROPREDNISONE ACETATE [WHO-DD]
-
- Inchi: 1S/C23H27ClO6/c1-12(25)30-11-19(28)23(29)7-5-15-14-9-17(24)16-8-13(26)4-6-21(16,2)20(14)18(27)10-22(15,23)3/h4,6,8,14-15,17,20,29H,5,7,9-11H2,1-3H3/t14-,15-,17-,20+,21-,22-,23-/m0/s1
- InChI Key: RACDDTQBAFEERP-PLTZVPCUSA-N
- SMILES: Cl[C@@H]1C2=CC(C=C[C@]2(C)[C@H]2C(C[C@]3(C)[C@@](C(COC(C)=O)=O)(CC[C@H]3[C@@H]2C1)O)=O)=O
Computed Properties
- Exact Mass: 434.15000
- Monoisotopic Mass: 434.1496163g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 905
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 97.7Ų
Experimental Properties
- Melting Point: 217-219°
- PSA: 97.74000
- LogP: 2.55390
- Specific Rotation: D +144° (chloroform)
Pregna-1,4-diene-3,11,20-trione,21-(acetyloxy)-6-chloro-17-hydroxy-, (6a)- (9CI) Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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